Cas no 117610-63-6 (Undecanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-(9CI))

Undecanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-(9CI) structure
117610-63-6 structure
Product Name:Undecanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-(9CI)
CAS No:117610-63-6
MF:C27H54NO8P
MW:551.693330287933
CID:182164
PubChem ID:3081130
Update Time:2025-04-19

Undecanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-(9CI)
    • [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-undecanoyloxypropyl] undecanoate
    • 1,2-diundecanoylphosphatidylethanolamine
    • Undecanoic acid,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-(9...
    • (2R)-3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}propane-1,2-diyl diundecanoate
    • 1,2-Diundecanoyl-sn-glycero-3-phosphoethanolamine
    • DUPDE
    • Undecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, (R)-
    • DTXSID90151838
    • PE(11:0/11:0)
    • 1-2-di-undecanoyl-sn-glycero-3-phosphoethanolamine
    • 117610-63-6
    • Inchi: 1S/C27H54NO8P/c1-3-5-7-9-11-13-15-17-19-26(29)33-23-25(24-35-37(31,32)34-22-21-28)36-27(30)20-18-16-14-12-10-8-6-4-2/h25H,3-24,28H2,1-2H3,(H,31,32)/t25-/m1/s1
    • InChI Key: ZWPYUJDPKPNXJG-RUZDIDTESA-N
    • SMILES: P(=O)(O)(OCCN)OC[C@@H](COC(CCCCCCCCCC)=O)OC(CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 551.35892
  • Monoisotopic Mass: 551.35870468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 29
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 134.38
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